Methyl 2-amino-3-(furan-3-yl)propanoate hydrochloride

• IUPAC Name: methyl 2-amino-3-(furan-3-yl)propanoate;hydrochloride
• InChI: InChI=1S/C8H11NO3.ClH/c1-11-8(10)7(9)4-6-2-3-12-5-6;/h2-3,5,7H,4,9H2,1H3;1H
• InChI Key: TZIJHPWDAZAZJC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=COC=C1)N.Cl
• Molecular Formula: C8H12ClNO3
• Molecular Weight: 205.64 g/mol
• CAS No.: 2377032-76-1

Description

Methyl 2-amino-3-(furan-3-yl)propanoate hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO3 and its molecular weight is 205.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis and reactions of furan derivatives, showcasing the versatility of furan compounds in creating novel materials and chemicals. For instance, studies on the synthesis and reactions of naphtho and pyridine derivatives highlight the potential of furan compounds in developing new chemical entities with varied applications (Badr et al., 2007). Similarly, the synthesis of 3-amino furazan derivatives for insensitive energetic materials indicates the role of furan derivatives in materials science, particularly in designing safer energetic materials (Yu et al., 2017).

Applications in Biomass Conversion

Furan derivatives obtained from renewable biomass resources have been investigated for their potential as substitutes for petroleum-based products. Research focusing on the efficient production of hydroxymethylfurfural (HMF) from fructose demonstrates the applicability of furan derivatives in renewable energy and sustainable chemical production (Román‐Leshkov et al., 2006).

Corrosion Inhibition

Amino acid compounds have been synthesized and studied as inhibitors for steel corrosion, showcasing the potential of furan derivatives in enhancing material durability and longevity. The study on amino acid compounds as eco-friendly corrosion inhibitors for N80 steel in HCl solution exemplifies this application, indicating the broad applicability of furan derivatives beyond their traditional chemical roles (Yadav et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations for handling and storage, as well as first aid measures.